(4E)-4-[furan-2-yl(hydroxy)methylidene]-5-(4-hydroxyphenyl)-1-{5-[(4-methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-yl}pyrrolidine-2,3-dione

• Molecular Formula: C25H19N3O5S2
• Molecular Weight: 505.6 g/mol
• IUPAC Name: 3-(furan-2-carbonyl)-4-hydroxy-2-(4-hydroxyphenyl)-1-[5-[(4-methylphenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]-2H-pyrrol-5-one
• InChI: InChI=1S/C25H19N3O5S2/c1-14-4-6-15(7-5-14)13-34-25-27-26-24(35-25)28-20(16-8-10-17(29)11-9-16)19(22(31)23(28)32)21(30)18-3-2-12-33-18/h2-12,20,29,31H,13H2,1H3
• InChI Key: UPTGRPJUWYYGSR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSC2=NN=C(S2)N3C(C(=C(C3=O)O)C(=O)C4=CC=CO4)C5=CC=C(C=C5)O

Description

Structural Identification and IUPAC Nomenclature

The systematic IUPAC name of the compound reflects its intricate architecture. Breaking down the nomenclature:

• Pyrrolidine-2,3-dione core : A five-membered saturated ring (pyrrolidine) with ketone groups at positions 2 and 3.
• (4E)-4-[furan-2-yl(hydroxy)methylidene] : A furan-2-yl group attached via a hydroxymethylidene substituent at position 4 of the pyrrolidine ring, with the E-configuration indicating trans geometry across the double bond.
• 5-(4-hydroxyphenyl) : A para-hydroxyphenyl group at position 5.
• 1-{5-[(4-methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-yl} : A 1,3,4-thiadiazole ring substituted at position 1 of the pyrrolidine, featuring a (4-methylbenzyl)sulfanyl group at position 5 of the thiadiazole.

Molecular Formula : C₂₅H₁₉N₃O₅S₂
Molecular Weight : 505.57 g/mol.

Property	Value
CAS Registry Number	847857-67-4
SMILES	Cc1ccc(cc1)CSc1nnc(s1)N1C(=O)C(=C(C1c1ccc(cc1)O)C(=O)c1ccco1)O
Hybridization	sp3/sp2 (pyrrolidine and conjugated systems)

The stereoelectronic features of this compound include:

• Conjugation between the pyrrolidine dione and the furan-hydroxymethylidene group, enhancing planarity.
• Hydrogen-bonding capacity from hydroxyl and carbonyl groups.

Historical Context of Thiadiazole-Pyrrolidine Hybrid Compounds

Thiadiazole-pyrrolidine hybrids emerged from strategic efforts to combine the bioactivity of 1,3,4-thiadiazoles with the conformational flexibility of pyrrolidine rings. Key milestones include:

• Early thiadiazole derivatives : 2-Amino-1,3,4-thiadiazoles were recognized for antimicrobial properties, driving interest in their functionalization.
• Pyrrolidine integration : The incorporation of pyrrolidine motifs, as seen in compounds like 2-(2-pyrrolidinyl)-1,3,4-thiadiazole (CAS 1392213-60-3), demonstrated improved bioavailability and target engagement.
• Hybridization trends : By 2025, over 200 patents referenced thiadiazole-pyrrolidine hybrids, particularly for kinase inhibition and antimicrobial applications.

Significance of Multifunctional Heterocyclic Systems in Medicinal Chemistry

This compound’s design leverages three critical heterocyclic systems:

• 1,3,4-Thiadiazole : Contributes electron-deficient aromaticity, enabling π-π stacking with protein targets. The sulfanyl group at position 5 enhances lipophilicity and membrane permeability.
• Pyrrolidine-2,3-dione : Provides a rigid scaffold with hydrogen-bond acceptor sites (ketones), favoring interactions with enzymatic active sites.
• Furan and hydroxyphenyl groups : Introduce hydrogen-bond donors/acceptors and redox-active moieties, potentially mediating antioxidant or anti-inflammatory effects.

Comparative Analysis of Functional Groups :

Group	Role in Bioactivity	Example in Literature
1,3,4-Thiadiazole	Enzyme inhibition via S···H bonds	Anticancer agents
Pyrrolidine-2,3-dione	Conformational restraint	PDE4 inhibitors
4-Hydroxyphenyl	Antioxidant capacity	Polyphenol mimics

Biological Activity

The compound (4E)-4-[furan-2-yl(hydroxy)methylidene]-5-(4-hydroxyphenyl)-1-{5-[(4-methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-yl}pyrrolidine-2,3-dione is a complex organic molecule characterized by a unique combination of functional groups that may confer significant biological activity. This article aims to explore its biological properties, potential therapeutic applications, and the underlying mechanisms of action supported by recent research findings.

Chemical Structure and Properties

This compound features a pyrrolidine core with a thiadiazole substituent, alongside a furan ring and hydroxymethylidene group. These structural motifs suggest potential interactions with various biological targets. The molecular weight of the compound is approximately 505.6 g/mol.

Biological Activity Overview

Research indicates that compounds similar to (4E)-4-[furan-2-yl(hydroxy)methylidene]-5-(4-hydroxyphenyl)-1-{5-[(4-methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-yl}pyrrolidine-2,3-dione may exhibit diverse biological activities, including:

• Antimicrobial Activity : Preliminary studies have shown that pyrrolidine-2,3-diones can act as inhibitors against multidrug-resistant bacterial strains such as Pseudomonas aeruginosa by targeting penicillin-binding proteins (PBPs) .
• Anticancer Potential : The compound's structural features may allow it to interact with cancer cell pathways. For instance, similar compounds have demonstrated cytotoxic effects against various cancer cell lines .

The proposed mechanism of action involves interactions with specific enzymes or receptors within biological systems. The furan and thiadiazole rings may modulate enzyme activity or disrupt protein-protein interactions crucial for cellular function. Research has highlighted the importance of structural features such as hydroxyl groups in facilitating these interactions .

Antimicrobial Activity

A study focusing on pyrrolidine-2,3-dione derivatives revealed their ability to inhibit PBP3 in Pseudomonas aeruginosa. The screening of a library of compounds identified several hits with significant antibacterial activity. Key structural features were determined to be essential for this inhibition .

Compound	Target	Inhibition (%) at 100 µM
Compound 1	PBP3	60%
Compound 2	PBP3	75%
Compound 3	PBP3	100%

Anticancer Activity

Research on similar pyrrolidine derivatives has shown promising anticancer activity. For example, compounds exhibiting a methoxy phenyl group were found to enhance cytotoxicity against various cancer cell lines with IC50 values significantly lower than standard chemotherapeutics like doxorubicin .

Compound	Cell Line	IC50 (µM)
Compound A	A431	<10
Compound B	Jurkat	<15
Compound C	HT29	<20

Comparison with Similar Compounds

Research Findings and Trends

• Thiadiazole Significance : The 1,3,4-thiadiazole ring in the target compound is a hallmark of antimicrobial agents, with sulfanyl modifications further optimizing activity .
• Substituent Effects : Hydroxyl groups (target compound) favor hydrogen bonding in target recognition, while halogens (e.g., fluorine in ) improve metabolic stability .
• Structural Studies : SHELX-based crystallography () is critical for resolving complex substituent conformations in analogues, though data for the target compound remains unpublished .

Preparation Methods

Stereochemical Control

The 4E configuration is ensured by employing bulky bases (e.g., DBU) during the Knoevenagel condensation, which favor the thermodynamically stable trans-isomer.

Solvent and Temperature Effects

• POCl₃-mediated cyclizations require anhydrous conditions to prevent hydrolysis.

• SNAr reactions achieve higher yields in polar aprotic solvents (e.g., DMF) at elevated temperatures.

Analytical Validation

The final compound is characterized using:

• ¹H/¹³C NMR : Confirms substituent integration and coupling patterns.

• HRMS : Validates molecular formula (C₂₈H₂₂N₃O₆S₂, [M+H]⁺ = 568.1).

• X-ray crystallography : Resolves the 4E configuration and dihedral angles.

Comparative Analysis of Synthetic Routes

Method	Yield (%)	Purity (%)	Key Advantage
POCl₃ cyclization	72	95	Scalable for thiadiazoles
Knoevenagel	65	90	Stereoselective
Suzuki coupling	75	98	Mild conditions